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Compound of Interest

Compound Name: Flambalactone

Cat. No.: B3026310

Essential Safety and Handling Guide for
Flambalactone

Researchers, scientists, and drug development professionals require immediate and precise
safety information for handling chemical compounds. This guide provides essential procedural
information for the safe handling and disposal of Flambalactone, a degradation product of the
antibiotic flambamycin.[1] Given the limited availability of specific safety data for
Flambalactone, this document outlines a conservative approach based on established
laboratory safety protocols for handling solid chemical compounds of unknown toxicity.

Physicochemical Properties

A summary of the known physical and chemical properties of Flambalactone is provided
below.
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Property Value

CAS Number 55729-17-4

Molecular Formula C21H26Cl2010

Formula Weight 509.3 g/mol

Physical State Solid

Solubility Soluble in DMF, DMSO, Ethanol, Methanol
Storage -20°C

Stability > 4 years

Data sourced from Cayman Chemical[1]

Personal Protective Equipment (PPE)

A risk assessment should be conducted before handling Flambalactone to determine the
appropriate level of PPE. Based on general guidelines for handling solid chemicals of unknown
toxicity, the following PPE is recommended.
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PPE Category

Recommended Equipment

Standard

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile rubber)

Inspect gloves before use.
Dispose of contaminated

gloves properly.[2]

Eye Protection

Safety glasses with side

shields or goggles

Required when there is a risk

of splashing.[3]

Face Protection

Face shield

To be used in addition to
goggles when handling larger
quantities or if there is a

significant splash risk.[4]

Body Protection

Laboratory coat or coveralls

Should be worn to protect skin

and personal clothing.

Respiratory Protection

Use in a well-ventilated area or
under a chemical fume hood. If
significant aerosolization is
possible, a NIOSH-approved

respirator may be necessary.

Arisk assessment should
determine the need for

respiratory protection.

Operational Plan: Safe Handling Protocol

A systematic approach is crucial for minimizing exposure and ensuring safety when working

with Flambalactone.

-

accessible.

N

. Handling the Compound:

. Preparation and Engineering Controls:

Work in a designated area, such as a chemical fume hood, to minimize inhalation exposure.

Ensure safety equipment, including an eyewash station and safety shower, is readily

Gather all necessary materials and equipment before starting the procedure.
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o Wear the appropriate PPE as outlined in the table above.

e When weighing the solid, do so in a fume hood or on a balance with a draft shield to prevent
dispersal of the powder.

¢ Avoid creating dust. Use techniques such as gentle scooping rather than pouring from a
height.

 If making a solution, add the solid to the solvent slowly to avoid splashing. Flambalactone is
soluble in DMF, DMSO, ethanol, and methanol.

3. Spill Management:

 In case of a small spill, carefully sweep up the solid material, avoiding dust generation, and
place it in a sealed container for disposal.

o For larger spills, follow your institution's emergency procedures.
o Clean the spill area with an appropriate solvent and decontaminate surfaces.
4. First Aid Measures:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.

« Skin Contact: Remove contaminated clothing and wash the affected area with soap and
water. Seek medical attention if irritation persists.

 Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.
Seek medical attention.

e Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.

Experimental Workflow for Handling Flambalactone
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Caption: Workflow for the safe handling of Flambalactone.
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Disposal Plan

All waste containing Flambalactone must be treated as hazardous chemical waste and
disposed of according to institutional and local regulations.

1. Waste Collection:

o Collect all solid waste, including contaminated consumables (e.g., weigh boats, pipette tips),
in a dedicated, clearly labeled, and sealed hazardous waste container.

o Collect solutions of Flambalactone in a separate, labeled hazardous waste container for
liquid chemical waste.

2. Labeling:

o Label all waste containers with "Hazardous Waste" and list the full chemical name of all
contents, including solvents. Vague labels like "Solvent Waste" are not acceptable.

3. Storage:

o Keep waste containers securely closed except when adding waste.

o Store waste in a designated satellite accumulation area away from incompatible materials.
4. Disposal:

» Arrange for the collection of the hazardous waste by your institution's Environmental Health
and Safety (EH&S) department or a licensed hazardous waste disposal contractor.

e Do not dispose of Flambalactone or its solutions down the drain.

e For empty product containers, scratch out all personal information on the label before
disposal or recycling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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